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Compound of Interest

Compound Name: AM-2394

Cat. No.: B15614792 Get Quote

Technical Support Center: AM-2394
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling AM-2394 stock solutions.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What is the recommended solvent for preparing AM-2394 stock solutions?

A1: For in vitro use, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions of AM-2394.[1][2][3][4] It is soluble in DMSO at concentrations of ≥ 30 mg/mL.

[1][3][5] Some sources indicate solubility up to 85 mg/mL in fresh, anhydrous DMSO.[2] For in

vivo experiments, a common solvent system is a mixture of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.[1]

Q2: My AM-2394 is not dissolving well in DMSO. What could be the issue?

A2: Difficulty in dissolving AM-2394 in DMSO can be due to the hygroscopic nature of DMSO,

which means it readily absorbs moisture from the air.[2][3] This absorbed water can reduce the

solubility of the compound.[2] To troubleshoot this, it is critical to use fresh, anhydrous DMSO.

[2]

Q3: What are the optimal storage conditions for AM-2394 stock solutions?
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A3: For long-term storage, it is recommended to store AM-2394 stock solutions at -80°C,

where they can be stable for up to two years.[1][2][6] For shorter-term storage, -20°C is also

acceptable, with stability for up to one year.[1][6] It is best practice to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[2][7]

Q4: Can I store my AM-2394 stock solution at 4°C?

A4: Storing AM-2394 stock solutions at 4°C is not recommended for any significant length of

time. While the powdered form of AM-2394 shows stability at 4°C for up to two years, solutions

are significantly less stable at this temperature.[1] For optimal stability of the dissolved

compound, freezing at -20°C or -80°C is necessary.[1][2][6]

Q5: How many times can I freeze and thaw my AM-2394 stock solution?

A5: To maintain the potency and integrity of AM-2394, it is strongly advised to avoid multiple

freeze-thaw cycles.[2][7] The best practice is to prepare aliquots of your stock solution that are

appropriately sized for your experiments. This allows you to thaw only the amount you need for

a single experiment.

Data Summary
AM-2394 Storage and Solubility Data
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Parameter Condition
Recommendati
on

Stability/Solub
ility

Citations

Form Powder -20°C 3 years [1][2][4]

4°C 2 years [1][3]

Stock Solution -80°C in solvent
Long-term

storage
Up to 2 years [1][2][6]

-20°C in solvent
Short-term

storage
Up to 1 year [1][6]

Solvent (in vitro) DMSO
Recommended

solvent
≥ 30 mg/mL [1][3][5]

Fresh DMSO
For optimal

solubility
Up to 85 mg/mL [2]

Ethanol
Alternative

solvent

Soluble to 10

mM with gentle

warming

Solvent (in vivo)

10% DMSO,

40% PEG300,

5% Tween-80,

45% saline

Recommended

for animal

studies

≥ 2.5 mg/mL [1]

Experimental Protocols
Preparation of a 10 mM AM-2394 Stock Solution in
DMSO

Pre-experiment Preparation:

Allow the vial of powdered AM-2394 to equilibrate to room temperature before opening to

prevent condensation.

Use a fresh, unopened bottle of anhydrous DMSO to ensure optimal solubility.

Calculation:
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The molecular weight of AM-2394 is 423.47 g/mol .[1]

To prepare a 10 mM stock solution, you will need 4.2347 mg of AM-2394 per 1 mL of

DMSO.

Adjust the amounts based on your desired final volume. For example, for 1 mL of a 10 mM

solution, weigh out 4.2347 mg of AM-2394.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the powdered AM-
2394.

Vortex or sonicate the solution gently until the compound is completely dissolved. Ensure

there are no visible particulates.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use, sterile microcentrifuge tubes. The

volume of the aliquots should be based on your typical experimental needs to avoid

wasting the compound.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage or at -20°C for shorter-term use.

Visual Guides
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Stock Solution Preparation

Storage and Handling

Start: AM-2394 Powder

Weigh appropriate amount
of AM-2394

Add fresh, anhydrous
DMSO

Vortex/sonicate until
fully dissolved

Visually inspect for
particulates

Particulates Present

10 mM Stock Solution
Ready

Clear Solution

Aliquot into single-use
tubes

Store at -80°C (long-term)
or -20°C (short-term)

Thaw one aliquot for
experiment

Use in experiment

Click to download full resolution via product page

Caption: Workflow for AM-2394 Stock Solution Preparation and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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